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Compound of Interest

Compound Name: 4-Hydroxyantipyrine-D3

Cat. No.: B13842875

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxyantipyrine-D3, a
deuterated metabolite of the probe drug antipyrine. It is intended to serve as a valuable
resource for researchers in drug metabolism, pharmacokinetics, and related fields. This guide
covers the commercial availability of 4-Hydroxyantipyrine-D3, with a focus on custom
synthesis, and provides detailed experimental protocols for its analysis.

Commercial Availability and Suppliers

Direct commercial suppliers of 4-Hydroxyantipyrine-D3 are not readily available in catalog
listings. However, the scientific community can procure this deuterated standard through
custom synthesis services offered by specialized chemical companies. These companies have
extensive experience in stable isotope labeling and can provide high-purity 4-
Hydroxyantipyrine-D3 tailored to specific research needs.

Below is a table summarizing key companies that offer custom synthesis of deuterated
compounds. Researchers are encouraged to contact these suppliers directly to inquire about
the synthesis of 4-Hydroxyantipyrine-D3.
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Supplier

Service

Key Features Website

Cambridge Isotope

Laboratories, Inc.

Custom Synthesis

World leader in stable

isotope-labeled

compounds, cGMP --INVALID-LINK--
production

capabilities.[1][2][3]

Toronto Research
Chemicals (TRC)

Custom Synthesis

Manufactures

complex organic

chemicals for

biomedical research, --INVALID-LINK--
extensive catalog of

stable labeled

standards.[4][5]

Alsachim, a Shimadzu

Group Company

Custom Synthesis

Specializes in stable
isotope-labeled
internal standards,
_ --INVALID-LINK--
metabolites, and
building blocks for

bioanalysis.[6][7][8]

Cerilliant Corporation

Custom Reference

Materials

Provides certified

reference materials,

including stable-

isotope labeled --INVALID-LINK--
compounds for

various testing

applications.[9][10]

Revvity

Stable Isotope

Labeling Services

Offers custom

synthesis of stable

isotope-labeled

chemicals with --INVALID-LINK--
technical support

throughout the

process.[11]
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Provides custom
synthesis of
) deuterated
) Custom Synthesis ) ]
Alfa Chemistry ) compounds, including --INVALID-LINK--
Service ) ]

starting materials,
intermediates, and

final products.[12]

Antipyrine Metabolism Signaling Pathway

Antipyrine is extensively metabolized in the liver by cytochrome P450 (CYP) enzymes into
several major metabolites, including 4-hydroxyantipyrine. The metabolic pathway is a key area
of study in drug development to understand enzyme kinetics and potential drug-drug

interactions.
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4-Hydroxyantipyrine

Oxidation

w CYP1A2, CYP2CO.
AT CYP2C19, CYP3A4
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(e.g., Norantipyrine,

3-Hydroxymethylantipyrine)
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l

Deuteration Reaction
(e.g., with D20 or deuterated reagent)

l Sample Preparation
Purification of (e.g., Protein Precipitation,
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Hydroxylation Reaction (Reversed-Phase C18 column)

. '

Final Purification of MS/MS Detection

4-Hydroxyantipyrine-D3 (ESI+, MRM mode)
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(NMR, MS) Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13842875?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13842875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

